Cas no 1251710-65-2 (ethyl 4-2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamidobenzoate)

• Product Name: ethyl 4-2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamidobenzoate
• CAS No: 1251710-65-2
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 6199159
• PubChem ID: 49664861
• Update Time: 2025-06-10

ethyl 4-2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamidobenzoate
• AKOS024485124
• ethyl 4-(2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)acetamido)benzoate
• ethyl 4-[2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamido]benzoate
• F3406-7220
• 1251710-65-2
• ethyl 4-[[2-(4-oxo-5,6,7,8-tetrahydroquinazolin-3-yl)acetyl]amino]benzoate

• Inchi： 1S/C19H21N3O4/c1-2-26-19(25)13-7-9-14(10-8-13)21-17(23)11-22-12-20-16-6-4-3-5-15(16)18(22)24/h7-10,12H,2-6,11H2,1H3,(H,21,23)
• InChI Key： XCRGGYAUYPRLNS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(CCCC2)N=CN1CC(NC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.1Ų

Additional information on ethyl 4-2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamidobenzoate

Comprehensive Overview of Ethyl 4-(2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamido)benzoate (CAS No. 1251710-65-2)

Ethyl 4-(2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamido)benzoate is a specialized organic compound with a unique molecular structure that combines a hexahydroquinazolinone core with an ethyl benzoate moiety. This compound, identified by CAS No. 1251710-65-2, has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of both acetamido and ester functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like hexahydroquinazolinones has surged, driven by their role in medicinal chemistry. Researchers are particularly interested in their bioactive properties, which include anti-inflammatory, antimicrobial, and anticancer activities. The ethyl benzoate segment of this compound further enhances its solubility and bioavailability, making it a promising candidate for drug formulation. This aligns with the growing trend in the pharmaceutical industry to develop small-molecule therapeutics with improved pharmacokinetic profiles.

The synthesis of Ethyl 4-(2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamido)benzoate typically involves multi-step organic reactions, including amidation and esterification. These processes are optimized to ensure high yield and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 1251710-65-2 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers and manufacturers.

From an SEO perspective, this compound is often searched in conjunction with terms like "hexahydroquinazolinone derivatives," "ethyl benzoate applications," and "pharmaceutical intermediates." These long-tail keywords reflect the interests of chemists, pharmacologists, and industry professionals seeking detailed information on its properties and uses. Additionally, the rise of AI-driven drug discovery has increased the relevance of such compounds, as they are frequently used in machine learning models to predict biological activity.

In conclusion, Ethyl 4-(2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)acetamido)benzoate (CAS No. 1251710-65-2) represents a valuable building block in modern chemistry. Its multifunctional structure and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation bioactive molecules.